4,5-Dichloro-1,3-diethylbenzimidazol-2-one
4,5-Dichloro-1,3-diethylbenzimidazol-2-one
NS4591 is a molulator of SK-IK channels [small- and intermediate-conductance Ca2(+) -activated K(+) channels].
Brand Name:
Vulcanchem
CAS No.:
273930-52-2
VCID:
VC0537648
InChI:
InChI=1S/C11H12Cl2N2O/c1-3-14-8-6-5-7(12)9(13)10(8)15(4-2)11(14)16/h5-6H,3-4H2,1-2H3
SMILES:
CCN1C2=C(C(=C(C=C2)Cl)Cl)N(C1=O)CC
Molecular Formula:
C11H12Cl2N2O
Molecular Weight:
259.13 g/mol
4,5-Dichloro-1,3-diethylbenzimidazol-2-one
CAS No.: 273930-52-2
Inhibitors
VCID: VC0537648
Molecular Formula: C11H12Cl2N2O
Molecular Weight: 259.13 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 273930-52-2 |
---|---|
Product Name | 4,5-Dichloro-1,3-diethylbenzimidazol-2-one |
Molecular Formula | C11H12Cl2N2O |
Molecular Weight | 259.13 g/mol |
IUPAC Name | 4,5-dichloro-1,3-diethylbenzimidazol-2-one |
Standard InChI | InChI=1S/C11H12Cl2N2O/c1-3-14-8-6-5-7(12)9(13)10(8)15(4-2)11(14)16/h5-6H,3-4H2,1-2H3 |
Standard InChIKey | PHJOFWDUFPTPDH-UHFFFAOYSA-N |
SMILES | CCN1C2=C(C(=C(C=C2)Cl)Cl)N(C1=O)CC |
Canonical SMILES | CCN1C2=C(C(=C(C=C2)Cl)Cl)N(C1=O)CC |
Appearance | Solid powder |
Description | NS4591 is a molulator of SK-IK channels [small- and intermediate-conductance Ca2(+) -activated K(+) channels]. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | NS4591; NS-4591; NS 4591; |
Reference | 1: Comerma-Steffensen SG, Carvacho I, Hedegaard ER, Simonsen U. Small and Intermediate Calcium-Activated Potassium Channel Openers Improve Rat Endothelial and Erectile Function. Front Pharmacol. 2017 Sep 20;8:660. doi: 10.3389/fphar.2017.00660. eCollection 2017. PubMed PMID: 28993731; PubMed Central PMCID: PMC5619997. 2: Kroigaard C, Kudryavtseva O, Dalsgaard T, Wandall-Frostholm C, Olesen SP, Simonsen U. K(Ca)3.1 channel downregulation and impaired endothelium-derived hyperpolarization-type relaxation in pulmonary arteries from chronically hypoxic rats. Exp Physiol. 2013 Apr;98(4):957-69. doi: 10.1113/expphysiol.2012.066340. Epub 2012 Dec 13. PubMed PMID: 23243147. 3: Rosenbaum ST, Larsen T, Joergensen JC, Bouchelouche PN. Relaxant effect of a novel calcium-activated potassium channel modulator on human myometrial spontaneous contractility in vitro. Acta Physiol (Oxf). 2012 Jun;205(2):247-54. doi: 10.1111/j.1748-1716.2011.02384.x. Epub 2011 Dec 22. PubMed PMID: 22099068. 4: Nielsen JS, Rode F, Rahbek M, Andersson KE, Rønn LC, Bouchelouche K, Nordling J, Bouchelouche P. Effect of the SK/IK channel modulator 4,5-dichloro-1,3-diethyl-1,3-dihydro-benzoimidazol-2-one (NS4591) on contractile force in rat, pig and human detrusor smooth muscle. BJU Int. 2011 Sep;108(5):771-7. doi: 10.1111/j.1464-410X.2010.10019.x. Epub 2011 Jan 11. PubMed PMID: 21223472. 5: Hougaard C, Fraser MO, Chien C, Bookout A, Katofiasc M, Jensen BS, Rode F, Bitsch-Nørhave J, Teuber L, Thor KB, Strøbaek D, Burgard EC, Rønn LC. A positive modulator of K Ca 2 and K Ca 3 channels, 4,5-dichloro-1,3-diethyl-1,3-dihydro-benzoimidazol-2-one (NS4591), inhibits bladder afferent firing in vitro and bladder overactivity in vivo. J Pharmacol Exp Ther. 2009 Jan;328(1):28-39. doi: 10.1124/jpet.108.143123. Epub 2008 Sep 26. PubMed PMID: 18820135. |
PubChem Compound | 9795131 |
Last Modified | Nov 11 2021 |
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